Cas no 5315-87-7 (2-(4-Nitrophenyl)methylenehydrazinecarboxamide)

• Product Name: 2-(4-Nitrophenyl)methylenehydrazinecarboxamide
• CAS No: 5315-87-7
• MF: C₈H₈N₄O₃
• MW: 208.174120903015
• MDL: MFCD00618855
• CID: 385314
• Update Time: 2025-07-21

2-(4-Nitrophenyl)methylenehydrazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxamide,2-[(4-nitrophenyl)methylene]-
• (E)-2-(4-Nitrobenzylidene)hydrazinecarboxamide
• 4-NP-SCA
• P-NITROBENZALDEHYDE, SEMICARBAZONE
• (4-Nitro-benzal)-semicarbazid
• 4-nit
• 4-Nitro-benzaldehyd-< methyl-hydrazon>
• 4-nitrobenzaldehyde methylhydrazone
• 4-nitro-benzaldehyde methylhydrazone
• 4-nitrobenzaldehyde semicarbazone
• 4-Nitro-benzaldehyd-methylhydrazon
• 4-Nitro-benzaldehyd-semicarbazon
• AC1L704A
• AG-F-34328
• CTK4H9370
• para-nitrobenzaldehyde semicarbazone
• p-Nitrobenzaldehyd-methylhydrazon
• p-nitrobenzylidene methylhydrazine
• 2-(4-Nitrophenyl)methylenehydrazinecarboxamide

• MDL： MFCD00618855
• Inchi： 1S/C8H8N4O3/c9-8(13)11-10-5-6-1-3-7(4-2-6)12(14)15/h1-5H,(H3,9,11,13)/b10-5+
• InChI Key： PMJVNUNOOIWGHN-BJMVGYQFSA-N
• SMILES： [O-][N+](C1C=CC(/C=N/NC(N)=O)=CC=1)=O

Computed Properties

• Exact Mass: 208.05974

Experimental Properties

• PSA: 110.62
• LogP: 2.21140

2-(4-Nitrophenyl)methylenehydrazinecarboxamide Security Information

• Storage Condition：(BD491614)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(4-Nitrophenyl)methylenehydrazinecarboxamide

Comprehensive Overview of 2-(4-Nitrophenyl)methylenehydrazinecarboxamide (CAS No. 5315-87-7): Properties, Applications, and Research Insights

2-(4-Nitrophenyl)methylenehydrazinecarboxamide (CAS No. 5315-87-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its nitrophenyl and hydrazinecarboxamide functional groups, exhibits unique chemical properties that make it valuable for synthetic applications. Researchers frequently explore its role as a precursor in the development of bioactive molecules, particularly in the context of enzyme inhibition and molecular docking studies.

In recent years, the demand for nitrophenyl derivatives like 2-(4-Nitrophenyl)methylenehydrazinecarboxamide has surged due to their potential in drug discovery and material science. A trending topic in scientific forums revolves around its utility in designing antimicrobial agents, aligning with global efforts to combat antibiotic resistance. Additionally, its photophysical properties are being investigated for applications in organic electronics, such as OLEDs and sensors, addressing the growing interest in sustainable technologies.

The synthesis of CAS No. 5315-87-7 typically involves condensation reactions between 4-nitrobenzaldehyde and hydrazinecarboxamide, yielding a product with high purity under optimized conditions. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to confirm its structure and purity, ensuring compliance with industry standards. Researchers often inquire about solubility and stability profiles, which are critical for formulation development.

From an industrial perspective, 2-(4-Nitrophenyl)methylenehydrazinecarboxamide is leveraged in fine chemical synthesis, particularly for intermediates in crop protection products. Its nitro group reactivity enables selective modifications, making it a versatile building block. Environmental considerations, such as biodegradability and green chemistry principles, are increasingly integrated into its production processes, reflecting broader sustainability trends.

Ongoing studies focus on expanding the compound’s applications, including its potential in cancer research as a kinase inhibitor scaffold. Collaborative efforts between academia and industry aim to optimize its structure-activity relationships (SAR) for enhanced efficacy. As the scientific community prioritizes AI-driven drug design, computational models are being used to predict the behavior of 5315-87-7 derivatives, accelerating discovery timelines.

In summary, 2-(4-Nitrophenyl)methylenehydrazinecarboxamide (CAS No. 5315-87-7) represents a multifaceted compound with expanding relevance in life sciences and advanced materials. Its integration into cutting-edge research underscores the importance of specialty chemicals in addressing contemporary challenges, from healthcare to environmental sustainability.